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Compound of Interest

Compound Name: Strontium nitride

Cat. No.: B576871 Get Quote

Disclaimer: While strontium nitride (Sr₃N₂) is cited by some commercial suppliers for use in

aerospace and military applications, detailed research papers, specific application notes, and

established protocols for its use in these sectors are not readily available in public literature.

The following application notes are based on the known chemical and physical properties of

strontium nitride and draw parallels with the established use of other advanced nitride

ceramics (e.g., silicon nitride, boron nitride) in aerospace and military technologies. The

experimental protocols provided are general and would require significant adaptation for

specific applications of strontium nitride.

Introduction
Strontium nitride (Sr₃N₂) is an inorganic compound with the chemical formula Sr₃N₂. It is a

member of the alkaline earth metal nitride family and is known for its high thermal stability.[1][2]

Like other metal nitrides, it is a ceramic material that can be synthesized by the direct reaction

of strontium metal with nitrogen gas at elevated temperatures.[1] While specific applications in

aerospace and defense are not well-documented, its properties suggest potential for use in

high-temperature environments and as a precursor for other advanced materials.[1]

Physicochemical Properties of Strontium Nitride
The potential applications of strontium nitride in demanding environments are predicated on

its intrinsic properties. A summary of these properties is presented in the table below.
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Property Value Notes

Chemical Formula Sr₃N₂

Molar Mass 290.87 g/mol [2]

Appearance Yellowish or gray solid [1]

Melting Point ~1200 °C [2]

Crystal Structure Anti-bixbyite Isostructural with Mn₂O₃

Reactivity

Reacts with water to form

strontium hydroxide and

ammonia.[2] Stable in dry

atmospheres.

Thermal Stability High thermal stability.[1]

Potential Aerospace and Military Applications
Based on its properties, strontium nitride could be investigated for the following applications,

although it is important to reiterate that these are speculative and not based on documented

use cases.

High-Temperature Coatings: The high melting point of strontium nitride suggests its

potential as a component in thermal barrier coatings for engine components or other

surfaces exposed to extreme temperatures.

Precursor for Advanced Ceramics: Strontium nitride can serve as a precursor for the

synthesis of other strontium-containing compounds and materials.[1] This could include

complex perovskite-type oxides with specific electronic or magnetic properties of interest for

defense applications.

Additive in Specialty Alloys: The incorporation of nitrogen into metal alloys can significantly

enhance their mechanical properties. Strontium nitride could be explored as a nitrogen

source in the synthesis of novel high-strength, high-temperature alloys.
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The following are generalized protocols for the synthesis and deposition of nitride materials.

These would need to be adapted and optimized for strontium nitride.

Protocol for the Synthesis of Strontium Nitride Powder
Objective: To synthesize strontium nitride powder via the direct nitridation of strontium metal.

Materials:

Strontium metal (99.5% purity or higher)

High-purity nitrogen gas (99.999%)

Tube furnace with a controlled atmosphere

Alumina or other inert crucible

Glovebox with an inert atmosphere (e.g., argon)

Procedure:

Inside an inert atmosphere glovebox, place a known quantity of strontium metal into an

alumina crucible.

Place the crucible into the center of the tube furnace.

Seal the furnace tube and evacuate to a base pressure of at least 10⁻⁵ Torr.

Introduce high-purity nitrogen gas into the furnace tube, maintaining a slight positive

pressure.

Heat the furnace to a temperature between 380 °C and 800 °C. The optimal temperature will

need to be determined experimentally.

Hold at the desired temperature for several hours to ensure complete reaction.

After the reaction is complete, cool the furnace to room temperature under a nitrogen

atmosphere.
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Transfer the product to an inert atmosphere glovebox for handling and storage.

Protocol for Thin Film Deposition by Magnetron
Sputtering
Objective: To deposit a thin film of strontium nitride on a substrate for evaluation of its

properties.

Materials:

Strontium nitride sputtering target

Substrates (e.g., silicon wafers, sapphire)

Magnetron sputtering system with a vacuum chamber

Argon gas (99.999% purity)

Nitrogen gas (99.999% purity)

Procedure:

Clean the substrates using a standard solvent cleaning procedure (e.g., ultrasonic baths in

acetone, isopropanol, and deionized water).

Mount the substrates and the strontium nitride target in the sputtering chamber.

Evacuate the chamber to a high vacuum (e.g., < 10⁻⁶ Torr).

Introduce argon gas into the chamber to a working pressure of a few mTorr.

Apply power to the magnetron to create a plasma and pre-sputter the target for several

minutes with a shutter covering the substrates to clean the target surface.

Introduce a controlled flow of nitrogen gas into the chamber. The ratio of argon to nitrogen

will influence the stoichiometry of the deposited film.

Open the shutter to begin depositing the strontium nitride film on the substrates.
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After the desired film thickness is achieved, extinguish the plasma and allow the substrates

to cool under vacuum.

Logical Relationships and Workflows
The following diagrams illustrate the logical flow of material synthesis and characterization, as

well as a potential, though hypothetical, application pathway.
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Caption: Workflow for the synthesis and characterization of strontium nitride powder.
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Material Processing
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Caption: Hypothetical pathway from strontium nitride powder to a potential application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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